Cas no 165385-39-7 (2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-)

• Product Name: 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-
• CAS No: 165385-39-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 110601
• PubChem ID: 18428630
• Update Time: 2025-04-18

2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-
• 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-(9CI)
• YQSUNNPPYWMALN-UHFFFAOYSA-N
• SCHEMBL7622404
• 165385-39-7
• 3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-2h-azepine
• 7-methoxy-5,5-dimethyl-2,3,4,6-tetrahydroazepine

• Inchi： 1S/C9H17NO/c1-9(2)5-4-6-10-8(7-9)11-3/h4-7H2,1-3H3
• InChI Key： YQSUNNPPYWMALN-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C)(C)CCCN=1

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59